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Compound of Interest

Compound Name: Oseltamivir-d3 Acid

Cat. No.: B1489179

Introduction

Oseltamivir-d3 Acid, the deuterium-labeled form of Oseltamivir Acid (GS 4071), is the active
metabolite of the antiviral prodrug Oseltamivir Phosphate. It functions as a potent and selective
inhibitor of influenza virus neuraminidase. In research settings, Oseltamivir-d3 Acid is
primarily utilized as an internal standard for pharmacokinetic and metabolic studies, enabling
precise quantification of Oseltamivir Acid in biological samples through methods such as liquid
chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry
(GC-MS).[1] Accurate preparation of stock solutions is the first critical step to ensure the
reliability and reproducibility of experimental results.

Chemical and Physical Properties

A summary of the key quantitative data for Oseltamivir-d3 Acid is presented in the table below

for easy reference.
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Property Value Reference
CAS Number 1242184-43-5 [21[3114]
Molecular Formula C14H21D3N204 [2][4]
Molecular Weight 287.37 g/mol [2][4]
Appearance White to off-white solid [1]

Purity (by HPLC) >95% [5]

Isotopic Enrichment >95% [5]
Solubility in DMSO > 5 mg/mL (17.40 mM) [1114]

Experimental Protocol: Preparation of a 10 mM
Oseltamivir-d3 Acid Stock Solution

This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of
Oseltamivir-d3 Acid in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

Oseltamivir-d3 Acid (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade or higher

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure
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Acclimatization: Before opening, allow the vial of Oseltamivir-d3 Acid powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the hygroscopic compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of
Oseltamivir-d3 Acid and the volume of DMSO. For example, to prepare 1 mL of a 10 mM
stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 287.37 g/mol x 1000 mg/g = 2.87 mg

Weighing: Carefully weigh out the calculated amount (e.g., 2.87 mg) of Oseltamivir-d3 Acid
powder using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO (e.g., 1 mL) to the tube containing the powder.

Dissolution: Cap the tube securely and vortex the solution for 1-2 minutes until the solid is
completely dissolved. A clear solution should be obtained.

Labeling and Storage: Clearly label the tube with the compound name, concentration (10
mM), solvent (DMSO), preparation date, and your initials.

Storage: Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][4] Avoid repeated freeze-thaw cycles.

Workflow Diagram
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Preparation

Start: Oseltamivir-d3 Acid Powder

Prevent Condensation

1. Equilibrate vial to Room Temperature

2. Weigh Powder on Analytical Balance

alculated Amount

3. Add Anhydrous DMSO

4. Vortex until Fully Dissolved

5. Label with Concentration & Date

Storage

6. Store at -20°C or -80°C

Aliquot if needed

End: 10 mM Stock Solution Ready@

Click to download full resolution via product page

Caption: Workflow for preparing Oseltamivir-d3 Acid stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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